Cas no 28354-19-0 (Benzoic acid,2-[(cyanomethyl)amino]-)

• Product Name: Benzoic acid,2-[(cyanomethyl)amino]-
• CAS No: 28354-19-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 277277
• PubChem ID: 119936
• Update Time: 2025-04-19

Benzoic acid,2-[(cyanomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(cyanomethyl)amino]-
• 2-[(Cyanomethyl)amino]benzoic acid
• 2-14-00-00225 (Beilstein Handbook Reference)
• BENZOIC ACID, O-CYANOMETHYLAMINO-
• BRN 3262774
• 28354-19-0
• Benzoic acid, 2-((cyanomethyl)amino)-
• DTXSID70879720
• 2-((Cyanomethyl)amino)benzoic acid

• Inchi： 1S/C9H8N2O2/c10-5-6-11-8-4-2-1-3-7(8)9(12)13/h1-4,11H,6H2,(H,12,13)
• InChI Key： VYPFMCZCVQRZQJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NCC#N)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 430.7°Cat760mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.64
• PSA: 73.12